[1-(2-Methoxy-4-nitro-phenyl)-1H-imidazol-4-yl]methanol

• Molecular Formula: C11H11N3O4
• Molecular Weight: 249.22 g/mol
• IUPAC Name: [1-(2-methoxy-4-nitrophenyl)imidazol-4-yl]methanol
• InChI: InChI=1S/C11H11N3O4/c1-18-11-4-9(14(16)17)2-3-10(11)13-5-8(6-15)12-7-13/h2-5,7,15H,6H2,1H3
• InChI Key: YUZPEMVDXLEPAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])N2C=C(N=C2)CO

Description

[1-(2-Methoxy-4-nitro-phenyl)-1H-imidazol-4-yl]methanol is a useful research compound. Its molecular formula is C11H11N3O4 and its molecular weight is 249.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 1-fluoro-2-methoxy-4-nitro-benzene (1.0 g, 5.8 mmol), (1H-imidazol-4-yl)-methanol (602 mg, 6.1 mmol) and cesium carbonate (2.86 g, 8.8 mmol) in 40 ml of acetonitrile was refluxed overnight. The reaction mixture was concentrated in vacuo, diluted with water and extracted with ethyl acetate. Chromatography on Si—NH2 (Isolute) using ethyl acetate as an eluent gave the title compound as a yellowish solid.